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Compound of Interest

Compound Name: Folic acid methyl ester

Cat. No.: B15390113 Get Quote

An In-depth Technical Guide to Folic Acid Methyl Ester and its Biologically Active Forms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of folic acid methyl ester and its

related methylated derivatives, with a primary focus on the biologically crucial compound, 5-

methyltetrahydrofolate (5-MTHF). This document elucidates the chemical identities, metabolic

pathways, and analytical methodologies pertinent to these compounds, presenting key data in

a structured format for scientific and research applications.

Chemical Identification and Structure
The term "folic acid methyl ester" can encompass several structurally related molecules. For

clarity, this guide distinguishes between the direct methyl ester of folic acid and its more

biologically significant methylated forms.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Features

Folic Acid 59-30-3 C₁₉H₁₉N₇O₆ 441.4

The synthetic,

oxidized parent

compound.

Folic Acid Methyl

Ester
1348988-65-7 C₂₀H₂₁N₇O₆ 455.42

The methyl ester

derivative of folic

acid.[1][2]

N-Methylfolic

Acid
70114-87-3 C₂₀H₂₁N₇O₆ 455.42

A methylated

form of folic acid.

[3]

5-

Methyltetrahydrof

olate (5-MTHF)

134-35-0 (free

form)
C₂₀H₂₅N₇O₆ 459.46

The primary,

biologically

active form of

folate in the

body.[4]

Chemical Structure of 5-Methyltetrahydrofolate (5-MTHF):

etrahydrofolate (

C20H25N7O6

Click to download full resolution via product page

Caption: Chemical structure of 5-Methyltetrahydrofolate.

Metabolic Significance: The One-Carbon Pathway
The primary role of methylated folate, specifically 5-MTHF, is as a crucial methyl donor in the

one-carbon metabolic pathway. This pathway is fundamental for numerous physiological
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processes, including DNA synthesis and repair, neurotransmitter synthesis, and the regulation

of homocysteine levels.[5][6]

The enzyme methylenetetrahydrofolate reductase (MTHFR) is central to this process,

catalyzing the conversion of 5,10-methylenetetrahydrofolate to 5-MTHF.[7] Genetic variations in

the MTHFR gene can impair this conversion, leading to reduced levels of active folate and

elevated homocysteine, which is a risk factor for various health conditions.[7] 5-MTHF

supplementation can bypass this enzymatic step, directly providing the biologically active form

of folate.[8]
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Caption: The central role of 5-MTHF in the one-carbon metabolism pathway.

Experimental Protocols
Synthesis of Folic Acid Derivatives
The synthesis of folic acid derivatives often involves the protection of reactive groups, followed

by coupling reactions and subsequent deprotection. A general approach for creating γ-

substituted folate derivatives is outlined below.

Workflow for Synthesis of γ-Substituted Folic Acid Derivatives:
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Folic Acid

Reaction with Trifluoroacetic Anhydride

Formation of N10-trifluoroacetyl pyrofolic acid

Reaction with an amine to form pteroic acid derivative

Coupling with γ-substituted glutamate ester

γ-Substituted Folic Acid Derivative
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Caption: Generalized workflow for synthesizing folic acid derivatives.

A detailed protocol for the synthesis of a "clickable" folic acid derivative involves the following

key steps[9]:

Coupling of Protected Pteroic Acid and a PEG-Azide Linker: The protected pteroic acid is

reacted with a suitable linker, such as a PEG-azide, in the presence of a coupling agent like

COMU in acetonitrile.

Deprotection: The protecting groups (e.g., BOC) are removed, often using trifluoroacetic

acid.
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Final Coupling: The resulting intermediate is coupled with the desired moiety.

Purification: The final product is purified, typically by column chromatography.

Analytical Quantification by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification

of folic acid and its derivatives in various matrices, including food products and biological

samples.

A. Sample Preparation for Cereal-Grain Products[10]:

Extraction: Folates are heat-extracted from the food sample.

Enzymatic Treatment: A tri-enzyme treatment (α-amylase, conjugase, and protease) is

applied to the extracts to release the folates.

Purification: The extract is purified using affinity chromatography.

B. HPLC Method for Folic Acid and 5-Methyltetrahydrofolate[10]:

Column: ODS-Hypersil (5 µm, 4.6 x 250 mm)

Mobile Phase: A gradient elution using two mobile phases:

A: 28 mmol/L dibasic potassium phosphate and 60 mmol/L phosphoric acid in water.

B: 28 mmol/L dibasic potassium phosphate and 60 mmol/L phosphoric acid in 200 mL/L

acetonitrile and 800 mL/L water.

Flow Rate: 1 mL/min

Detection:

Folic Acid: UV absorbance at 280 nm.

5-Methyltetrahydrofolate: Fluorescence detection with excitation at 295 nm and emission

at 360 nm.
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C. LC-MS/MS for Serum Analysis[11]: A more sensitive method using Liquid Chromatography

with tandem Mass Spectrometry (LC-MS/MS) has been developed for the analysis of folates in

serum.

Sample Preparation: Protein precipitation followed by solid-phase extraction.

Chromatography: A C18 column with a gradient of 0.5% acetic acid in water and a

methanol:acetonitrile mixture.

Detection: Tandem mass spectrometry in positive electrospray ionization mode, using

selective reaction monitoring (SRM).

Quantitative Data and Clinical Significance
Supplementation with L-methylfolate (a form of 5-MTHF) has been investigated for its clinical

utility, particularly in the management of depression, often as an adjunct to antidepressant

therapy.[12][13]

Results from a Real-World Patient Experience Trial of L-Methylfolate in Depression[12]:

Parameter Value

Baseline Depression Severity (Mean PHQ-9

Score)
14.6

Follow-up Depression Severity (Mean PHQ-9

Score)
6.1

Mean Reduction in PHQ-9 Score 8.5 (58.2% decrease)

Treatment Response Rate (≥50% reduction in

PHQ-9)
67.9%

Remission Rate (Follow-up PHQ-9 Score < 5) 45.7%

Data from a study with an average of 95 days of therapy.

This data suggests a significant improvement in depressive symptoms with the use of L-

methylfolate. The mechanism is thought to be related to the role of 5-MTHF in the synthesis of
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monoamine neurotransmitters (serotonin, dopamine, and norepinephrine).

Conclusion
While "folic acid methyl ester" is a specific chemical entity, the broader field of methylated

folates is dominated by the biologically active and clinically significant 5-methyltetrahydrofolate

(5-MTHF). Understanding its central role in one-carbon metabolism is key for researchers in

nutrition, neuroscience, and drug development. The provided methodologies for synthesis and

analysis, along with quantitative clinical data, offer a solid foundation for further research and

application of these vital compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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